(Dichloromethylene)bisphosphonic acid, sodium salt
Description
A diphosphonate which affects calcium metabolism. It inhibits bone resorption and soft tissue calcification.
Properties
CAS No. |
29329-69-9 |
|---|---|
Molecular Formula |
CH4Cl2NaO6P2+ |
Molecular Weight |
267.88 g/mol |
IUPAC Name |
sodium;[dichloro(phosphono)methyl]phosphonic acid |
InChI |
InChI=1S/CH4Cl2O6P2.Na/c2-1(3,10(4,5)6)11(7,8)9;/h(H2,4,5,6)(H2,7,8,9);/q;+1 |
InChI Key |
FJXQZKHJWBPUJG-UHFFFAOYSA-N |
SMILES |
C(P(=O)(O)O)(P(=O)(O)O)(Cl)Cl.[Na+] |
Canonical SMILES |
C(P(=O)(O)O)(P(=O)(O)O)(Cl)Cl.[Na+] |
Key on ui other cas no. |
29329-69-9 |
Synonyms |
Acid, Clodronic Acid, Dichloromethanediphosphonic Biphosphonate, Dichloromethylene Bonefos Cl2MDP Clodronate Clodronate Disodium Clodronate Sodium Clodronic Acid Dichloromethane Diphosphonate Dichloromethanediphosphonate Dichloromethanediphosphonic Acid Dichloromethylene Biphosphonate Dichloromethylene Diphosphonate Dichloromethylenebisphosphonate Diphosphonate, Dichloromethane Diphosphonate, Dichloromethylene Disodium, Clodronate Sodium, Clodronate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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